Cas no 2171744-44-6 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-(thiophen-2-yl)acetic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-(thiophen-2-yl)acetic acid
• CAS No: 2171744-44-6
• MF: C₂₇H₂₈N₂O₅S
• MW: 492.586626052856
• CID: 6297560
• PubChem ID: 165539486
• Update Time: 2025-06-16

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-(thiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-(thiophen-2-yl)acetic acid
• EN300-1485528
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-2-(thiophen-2-yl)acetic acid
• 2171744-44-6

• Inchi： 1S/C27H28N2O5S/c1-17(25(30)29-24(26(31)32)23-13-7-15-35-23)8-6-14-28-27(33)34-16-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-5,7,9-13,15,17,22,24H,6,8,14,16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： JGJFUTYONSBNGS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(=O)O)NC(C(C)CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.17189317g/mol
• Monoisotopic Mass: 492.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 133Ų

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-(thiophen-2-yl)acetic acid

Introduction to 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-(thiophen-2-yl)acetic Acid (CAS No. 2171744-44-6)

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-(thiophen-2-yl)acetic acid, identified by its CAS number 2171744-44-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound features a unique structural framework characterized by the presence of a fluoren-9-yl moiety, a methoxycarbonyl group, an amino functionality, and a thiophene ring, which collectively contribute to its distinctive chemical and biological properties.

The structural complexity of this molecule makes it a promising candidate for various applications in drug discovery and development. The incorporation of the fluoren scaffold is particularly noteworthy, as fluorene derivatives are widely recognized for their excellent photophysical properties and potential applications in optoelectronic devices. However, in the context of pharmaceuticals, the fluorene moiety is often utilized to enhance the metabolic stability and bioavailability of active pharmaceutical ingredients (APIs).

The presence of the methoxycarbonyl group in the molecule suggests its utility as an intermediate in peptide synthesis or as a protecting group for amino acids. This functionality is crucial in ensuring the stability of the compound during synthetic processes and can be selectively removed under specific conditions to yield more reactive intermediates. The amino group further extends the potential applications of this compound, as it can participate in various chemical reactions, including condensation reactions with carboxylic acids to form amides or ureas.

The thiophene ring is another key feature of this compound, which has been extensively studied for its role in medicinal chemistry. Thiophene derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The incorporation of a thiophene ring into this molecule may contribute to its potential as a pharmacophore in the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of multifunctional compounds that combine multiple pharmacophoric units into a single molecular entity. The unique combination of structural features in 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-(thiophen-2-yl)acetic acid positions it as a valuable scaffold for such endeavors. The ability to modulate its chemical properties through strategic functionalization offers a versatile platform for exploring new drug candidates.

One of the most compelling aspects of this compound is its potential application in targeted drug delivery systems. The fluorene moiety can be exploited for fluorescence-based imaging techniques, allowing researchers to track the distribution and metabolism of the compound within biological systems. This capability is particularly valuable in preclinical studies where understanding the pharmacokinetic behavior of new drugs is essential.

The methoxycarbonyl group also plays a role in enhancing the solubility and stability of the compound, which are critical factors for its formulation into injectable or oral dosage forms. By optimizing these properties, researchers can improve the bioavailability and therapeutic efficacy of drugs derived from this compound.

The thiophene ring contributes to the overall lipophilicity of the molecule, which can be fine-tuned to achieve optimal membrane permeability for cellular uptake. This balance between hydrophilic and lipophilic regions is often crucial for drugs that need to cross biological membranes to reach their site of action.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity and pharmacokinetic properties of complex molecules like 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-(thiophen-2-yl)acetic acid. By leveraging machine learning algorithms and molecular docking studies, researchers can rapidly screen large libraries of compounds for potential therapeutic applications. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates that require further validation through experimental studies.

In addition to its potential as an API itself, this compound serves as an excellent building block for synthesizing more complex derivatives. The modular nature of its structure allows chemists to introduce additional functional groups or alter existing ones with relative ease. This flexibility is invaluable in medicinal chemistry, where iterative design and optimization are often necessary to achieve desired biological outcomes.

The synthesis of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-(thiophen-2-y l)acetic acid involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies are often employed to ensure high yields and purity. These methods highlight the importance of modern synthetic methodologies in producing complex organic molecules with high fidelity.

The biotechnological relevance of this compound extends beyond its potential use as a drug candidate. It can also serve as a model system for studying enzyme mechanisms and substrate recognition phenomena. By understanding how enzymes interact with this molecule, researchers can gain insights into broader biochemical processes that may lead to new therapeutic strategies.

The environmental impact of synthesizing and utilizing such complex molecules must also be considered. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader sustainability goals within the pharmaceutical industry and contribute to more environmentally responsible chemical manufacturing practices.

In conclusion, 2-5-{(9H-fluoren -9 -yl)methoxycarbonyl}amino)-2-methylpentanamido -2-(thiophen -2 -yl)acetic acid (CAS No. 2171744 -44 -6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and multifunctional capabilities. Its potential applications span drug discovery, targeted delivery systems, computational modeling, and biotechnological research. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in shaping future therapeutic interventions.